![molecular formula C17H23FN4O B6059631 6-{[5-(4-fluorophenyl)-1,2,4-triazin-3-yl]amino}-2-methyl-2-heptanol](/img/structure/B6059631.png)
6-{[5-(4-fluorophenyl)-1,2,4-triazin-3-yl]amino}-2-methyl-2-heptanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-{[5-(4-fluorophenyl)-1,2,4-triazin-3-yl]amino}-2-methyl-2-heptanol, also known as FLX, is a chemical compound that has attracted significant attention in the scientific community due to its potential applications in research related to neuroscience and cancer.
Mechanism of Action
The exact mechanism of action of 6-{[5-(4-fluorophenyl)-1,2,4-triazin-3-yl]amino}-2-methyl-2-heptanol is not fully understood. However, it has been shown to modulate the activity of certain ion channels in the brain, which may contribute to its neuroprotective effects. This compound has also been shown to inhibit the activity of certain enzymes involved in cancer cell growth, which may contribute to its anti-tumor effects.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In animal models, this compound has been shown to reduce brain damage and improve neurological function following stroke and traumatic brain injury. This compound has also been shown to inhibit cancer cell growth and induce cancer cell death in various cancer cell lines.
Advantages and Limitations for Lab Experiments
One advantage of 6-{[5-(4-fluorophenyl)-1,2,4-triazin-3-yl]amino}-2-methyl-2-heptanol is its potential applications in neuroscience and cancer research. However, there are also limitations to its use in lab experiments. This compound is a relatively new compound, and more research is needed to fully understand its mechanism of action and potential side effects. Additionally, this compound is not currently approved for human use, so its potential therapeutic applications are limited to preclinical research.
Future Directions
There are several future directions for research related to 6-{[5-(4-fluorophenyl)-1,2,4-triazin-3-yl]amino}-2-methyl-2-heptanol. One area of interest is the development of this compound-based therapies for stroke and traumatic brain injury. Another area of interest is the development of this compound-based therapies for cancer. Additionally, more research is needed to fully understand the mechanism of action and potential side effects of this compound.
Synthesis Methods
The synthesis of 6-{[5-(4-fluorophenyl)-1,2,4-triazin-3-yl]amino}-2-methyl-2-heptanol involves the reaction of 4-fluoroaniline with cyanogen bromide to produce 4-fluorobenzonitrile. This compound is then reacted with 5-amino-1,2,4-triazine to produce the intermediate 5-(4-fluorophenyl)-1,2,4-triazin-3-amine. The final step involves the reaction of this intermediate with 2-methyl-2-heptanol to produce this compound.
Scientific Research Applications
6-{[5-(4-fluorophenyl)-1,2,4-triazin-3-yl]amino}-2-methyl-2-heptanol has been extensively studied for its potential applications in neuroscience research. It has been shown to have neuroprotective effects in animal models of stroke and traumatic brain injury. This compound has also been shown to have anti-tumor effects in various cancer cell lines, making it a potential candidate for cancer research.
properties
IUPAC Name |
6-[[5-(4-fluorophenyl)-1,2,4-triazin-3-yl]amino]-2-methylheptan-2-ol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23FN4O/c1-12(5-4-10-17(2,3)23)20-16-21-15(11-19-22-16)13-6-8-14(18)9-7-13/h6-9,11-12,23H,4-5,10H2,1-3H3,(H,20,21,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HCGQVBDZIFUIRW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCCC(C)(C)O)NC1=NC(=CN=N1)C2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23FN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.